5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone

• IUPAC Name: (3Z)-5-(2,4-dimethoxyphenyl)-3-[(3-methoxy-4-methylphenyl)methylidene]furan-2-one
• InChI: InChI=1S/C21H20O5/c1-13-5-6-14(10-18(13)24-3)9-15-11-20(26-21(15)22)17-8-7-16(23-2)12-19(17)25-4/h5-12H,1-4H3/b15-9-
• InChI Key: GYEYTCDZXQIANS-DHDCSXOGSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C=C2C=C(OC2=O)C3=C(C=C(C=C3)OC)OC)OC
• Isomeric SMILES: CC1=C(C=C(C=C1)/C=C\2/C=C(OC2=O)C3=C(C=C(C=C3)OC)OC)OC
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol

Description

5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone, also known as DMF, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMF belongs to the class of furanones and has a complex chemical structure, which makes it a promising candidate for drug development.

Mechanism of Action

5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone exerts its therapeutic effects through various mechanisms of action. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has been shown to regulate the expression of genes involved in cell proliferation, apoptosis, and inflammation. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone also modulates the activity of transcription factors, such as NF-κB and Nrf2, which play a crucial role in the regulation of cellular processes. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has also been found to activate the Keap1/Nrf2/ARE signaling pathway, which is involved in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has been shown to have various biochemical and physiological effects. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has been found to decrease the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has also been shown to modulate the levels of various inflammatory cytokines, such as TNF-α and IL-6. Additionally, 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has been found to regulate the levels of neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone can be easily synthesized using various methods, and it has good solubility in both aqueous and organic solvents. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone is also stable under various conditions, which makes it suitable for long-term storage. However, 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has some limitations for lab experiments, including its toxicity and potential side effects. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone can be toxic to cells at high concentrations, and it may have potential side effects on the liver and kidneys.

Future Directions

There are several future directions for the research on 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone. One direction is to explore the potential therapeutic applications of 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone in various diseases, such as cancer, neurodegenerative diseases, and autoimmune diseases. Another direction is to investigate the mechanisms of action of 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone in more detail, including its effects on epigenetic regulation and mitochondrial function. Additionally, future research could focus on the development of novel 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone derivatives with improved pharmacological properties and reduced toxicity.

Scientific Research Applications

5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has been extensively studied for its potential therapeutic applications, including its anticancer, antimicrobial, and anti-inflammatory properties. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and cell cycle arrest. 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has also been found to possess antimicrobial activity against various bacterial and fungal strains. Additionally, 5-(2,4-dimethoxyphenyl)-3-(3-methoxy-4-methylbenzylidene)-2(3H)-furanone has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.